
An In-depth Technical Guide to Octanal: Safety
Data Sheet and Handling Precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Octanal

Cat. No.: B600720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

octanal, a saturated fatty aldehyde used in various industrial and research applications. The

following sections detail its hazards, safe handling procedures, emergency protocols, and

toxicological and environmental impact, compiled from various safety data sheets and scientific

sources.

Core Safety Information
Octanal, also known as caprylic aldehyde or aldehyde C-8, is a flammable liquid and vapor

that can cause skin and serious eye irritation.[1][2] It is also considered harmful to aquatic life

with long-lasting effects.[2][3] Ingestion may lead to lung damage due to aspiration.[1]

Physical and Chemical Properties
A clear, colorless to pale yellow liquid, octanal is characterized by a strong, fruity odor. It is

sparingly soluble in water but soluble in alcohol and mineral oil. Key quantitative physical and

chemical properties are summarized in Table 1.
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Property Value Source

Molecular Formula C8H16O

Molecular Weight 128.21 g/mol

Boiling Point 171 °C (340 °F)

Melting Point 12-15 °C (54-59 °F)

Flash Point 51 °C (123.8 °F)

Density 0.822 g/mL at 20 °C

Vapor Pressure 2 mm Hg at 20 °C

Water Solubility 0.21 g/L

logP (Octanol/Water Partition

Coefficient)
3.5 at 20 °C

Autoignition Temperature 190 °C (374 °F)

Toxicological Data
The acute toxicity of octanal is considered low via oral and dermal routes. However, it is an

irritant to the skin and eyes. Table 2 summarizes the available toxicity data.

Endpoint Species Route Value Source

LD50 Rat Oral 5630 mg/kg

LD50 Rat Oral 4617 mg/kg

LD50 Rabbit Dermal 6350 mg/kg

LD50 Rabbit Dermal 5207 mg/kg

LC50 Rat Inhalation > 0.83 mg/L (4 h)

LC50 Rat Inhalation > 4.7 mg/L (4 h)

Experimental Protocols
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The toxicological data presented in this guide are based on standardized testing protocols. For

instance, the oral LD50 values are typically determined by administering the substance to rats

and observing the dosage that is lethal to 50% of the test population. Dermal LD50 studies

involve applying the substance to the skin of rabbits. Inhalation LC50 is determined by

exposing rats to the substance's vapor for a specified duration. Skin and eye irritation studies

are also conducted on rabbits.

Safe Handling and Storage
Engineering Controls:

Handle octanal in a well-ventilated area, preferably within a chemical fume hood.

Use explosion-proof electrical, ventilating, and lighting equipment.

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.

Skin Protection: Chemical-resistant gloves (e.g., Nitrile rubber) and a laboratory coat are

mandatory. For larger-scale operations, a chemical-resistant apron or coveralls may be

necessary.

Respiratory Protection: If ventilation is inadequate or if vapors/aerosols are generated, use

an appropriate respirator with an organic vapor filter.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, open flames, and other ignition sources.

Use only non-sparking tools.

Take precautionary measures against static discharge.
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Ground and bond containers and receiving equipment.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep refrigerated to maintain product quality.

Store away from strong oxidizing agents, strong bases, and strong reducing agents.

Emergency Procedures
First Aid Measures

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also

under the eyelids. Get medical attention.

In case of skin contact: Wash off immediately with plenty of water for at least 15 minutes.

Remove contaminated clothing and wash it before reuse. If skin irritation occurs, get medical

advice.

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Get

medical attention if symptoms persist.

If ingested: Clean mouth with water and drink plenty of water afterward. Do not induce

vomiting. May cause lung damage if swallowed.

Fire-Fighting Measures
Suitable extinguishing media: Use alcohol-resistant foam, dry chemical, or carbon dioxide

(CO2). Water spray may be inefficient.

Specific hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air

and can travel to a source of ignition and flash back. Containers may explode when heated.

Hazardous combustion products include carbon monoxide and carbon dioxide.

Accidental Release Measures
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For a minor spill, remove all ignition sources and clean up the spill immediately. For a major

spill, clear the area of personnel and move upwind. Alert emergency responders. Spilled

material should be absorbed with an inert absorbent material and placed in a suitable container

for disposal. Prevent the spill from entering drains or waterways.

Spill Response Workflow
The following diagram illustrates a logical workflow for handling an octanal spill.
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Caption: Logical workflow for handling an octanal spill.
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Environmental Information
Octanal is considered toxic to aquatic organisms and may cause long-term adverse effects in

the aquatic environment. It is not readily biodegradable. The log octanol/water partition

coefficient (log Pow) of 2.78 to 3.5 suggests a potential for bioaccumulation. Therefore, release

into the environment should be avoided.

Disposal Considerations
Dispose of octanal and contaminated materials in accordance with local, regional, and national

regulations. Waste generators must consult with hazardous waste regulations for complete and

accurate classification. Do not dispose of it with general laboratory trash or pour it down the

drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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